Cas no 2136895-91-3 ((2R)-2-amino-6-cyanohexanoic acid)

• Product Name: (2R)-2-amino-6-cyanohexanoic acid
• CAS No: 2136895-91-3
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6421592
• PubChem ID: 73977701
• Update Time: 2025-06-08

(2R)-2-amino-6-cyanohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-6-cyanohexanoic acid
• 2136895-91-3
• EN300-1300462

• Inchi： 1S/C7H12N2O2/c8-5-3-1-2-4-6(9)7(10)11/h6H,1-4,9H2,(H,10,11)/t6-/m1/s1
• InChI Key： IRGPXNYXSFCSJB-ZCFIWIBFSA-N
• SMILES： OC([C@@H](CCCCC#N)N)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-6-cyanohexanoic acid

Introduction to (2R)-2-amino-6-cyanohexanoic Acid (CAS No. 2136895-91-3)

(2R)-2-amino-6-cyanohexanoic acid, with the CAS number 2136895-91-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (2R)-2-amino-6-cyanohexanoic acid consists of a hexanoic acid backbone with an amino group at the second carbon and a cyano group at the sixth carbon. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable building block in synthetic chemistry and drug design. The stereochemistry at the second carbon, specifically the (R) configuration, further enhances its utility in creating enantiomerically pure compounds, which are often crucial in pharmaceutical applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of non-proteinogenic amino acids in drug development. (2R)-2-amino-6-cyanohexanoic acid fits into this category as a non-proteinogenic amino acid derivative. Such compounds have been increasingly explored for their potential to modulate biological pathways and interact with target proteins in unique ways. For instance, studies have shown that analogs of this compound can exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating various diseases.

In particular, the cyano group in the molecular structure of (2R)-2-amino-6-cyanohexanoic acid plays a critical role in its reactivity. The cyano group can participate in various chemical transformations, including nucleophilic additions and condensation reactions, which are often employed in synthetic organic chemistry. This reactivity allows for the facile introduction of additional functional groups, enabling the creation of more complex molecules with tailored biological activities.

Research has also demonstrated the utility of (2R)-2-amino-6-cyanohexanoic acid in peptidomimetics and protein ligand design. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved pharmacokinetic properties. The incorporation of (2R)-2-amino-6-cyanohexanoic acid into peptidomimetic sequences can enhance binding affinity and selectivity towards target proteins. This has been particularly relevant in the development of drugs targeting protein-protein interactions, which are often challenging to modulate with traditional small-molecule drugs.

The synthesis of (2R)-2-amino-6-cyanohexanoic acid is another area of active research. Given its structural complexity, multiple synthetic routes have been explored to achieve high yields and enantiopurity. One common approach involves asymmetric hydrogenation or resolution techniques to obtain the (R) enantiomer. These synthetic strategies are critical for ensuring that the final product exhibits the desired biological activity without unwanted side effects from racemic impurities.

The biological activity of (2R)-2-amino-6-cyanohexanoic acid has been extensively studied in recent years. Preclinical studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. For example, it has been observed to inhibit certain proteases that play a role in inflammation and cancer progression. These findings suggest potential therapeutic applications in treating inflammatory diseases and cancer.

In addition to its enzymatic interactions, (2R)-2-amino-6-cyanohexanoic acid has also been investigated for its effects on cellular signaling pathways. Research indicates that it can modulate intracellular signaling cascades involved in cell growth and differentiation. These effects make it a promising candidate for developing drugs that target cellular processes associated with diseases such as diabetes and neurodegenerative disorders.

The pharmacokinetic properties of (2R)-2-amino-6-cyanohexanoic acid are another critical aspect of its potential as a therapeutic agent. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These studies have provided valuable insights into optimizing dosages and delivery methods to maximize therapeutic efficacy while minimizing side effects.

The role of computational chemistry and molecular modeling has been instrumental in advancing our understanding of (2R)-2-amino-6-cyanohexanoic acid. By using computational methods, researchers can predict how this compound interacts with biological targets at an atomic level. This approach has helped identify key binding residues and optimize drug design for improved potency and selectivity.

The future prospects for (2R)-2-amino-6-cyanohexanoic acid are promising, with ongoing research exploring new synthetic methods and therapeutic applications. As our understanding of biological pathways continues to grow, compounds like this will likely find expanded use in drug development and biochemical research. The ability to fine-tune their structure for specific biological activities makes them invaluable tools for scientists working on innovative therapeutics.